Cas no 141553-12-0 ((1S,2R)-2-methoxycyclohexan-1-amine)

• Product Name: (1S,2R)-2-methoxycyclohexan-1-amine
• CAS No: 141553-12-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD19207073
• CID: 101542
• PubChem ID: 28121865
• Update Time: 2025-10-28

(1S,2R)-2-methoxycyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,2-methoxy-, (1S,2R)-
• (1S,2R)-2-methoxycyclohexan-1-amine
• SCHEMBL2803103
• rel-(1S,2R)-2-methoxycyclohexan-1-amine
• rac-(1R,2S)-2-methoxycyclohexan-1-amine
• EN300-7059986
• 72342-84-8
• 141553-12-0
• EN300-22942217

• MDL： MFCD19207073
• Inchi： 1S/C7H15NO/c1-9-7-5-3-2-4-6(7)8/h6-7H,2-5,8H2,1H3/t6-,7+/m0/s1
• InChI Key： NBWFBXBZOBXMHO-NKWVEPMBSA-N
• SMILES： O(C)[C@@H]1CCCC[C@@H]1N

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on (1S,2R)-2-methoxycyclohexan-1-amine

Exploring the Unique Properties and Applications of (1S,2R)-2-methoxycyclohexan-1-amine (CAS No. 141553-12-0)

(1S,2R)-2-methoxycyclohexan-1-amine (CAS No. 141553-12-0) is a chiral amine compound that has garnered significant attention in the fields of pharmaceutical synthesis, asymmetric catalysis, and specialty chemicals. Its unique stereochemistry and functional groups make it a valuable building block for complex molecular architectures. Researchers and industry professionals often search for terms like "chiral amine synthesis", "asymmetric building blocks", and "(1S,2R)-2-methoxycyclohexan-1-amine applications" to explore its potential.

The compound's methoxy group and cyclohexane backbone contribute to its stability and reactivity, making it suitable for various organic transformations. In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in drug discovery and green chemistry. This aligns with the growing interest in sustainable synthesis methods and chiral auxiliaries, which are frequently searched topics in scientific databases.

One of the most notable applications of (1S,2R)-2-methoxycyclohexan-1-amine is its role as a key intermediate in the synthesis of biologically active molecules. Its stereospecificity allows for the creation of compounds with high enantiomeric excess, which is critical for pharmaceutical efficacy. Searches for "chiral amine intermediates" and "CAS 141553-12-0 uses" often highlight its relevance in medicinal chemistry.

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As the scientific community continues to emphasize green chemistry and atom economy, the relevance of (1S,2R)-2-methoxycyclohexan-1-amine is expected to grow. Its potential in biocatalysis and sustainable synthesis makes it a compound of interest for future innovations. Searches related to "environmentally friendly chiral amines" and "CAS 141553-12-0 in green chemistry" underscore this trend.

In summary, (1S,2R)-2-methoxycyclohexan-1-amine (CAS No. 141553-12-0) is a versatile and valuable compound with broad applications in pharmaceuticals, catalysis, and material science. Its chiral nature and functional versatility position it as a key player in the advancement of asymmetric synthesis and specialty chemicals. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.